Cas no 1546227-37-5 (2-amino-1-1-(propan-2-yl)-1H-pyrazol-4-ylpropan-1-one)

• Product Name: 2-amino-1-1-(propan-2-yl)-1H-pyrazol-4-ylpropan-1-one
• CAS No: 1546227-37-5
• MF: C₉H₁₅N₃O
• MW: 181.234901666641
• CID: 5950197
• PubChem ID: 83828387
• Update Time: 2025-06-10

2-amino-1-1-(propan-2-yl)-1H-pyrazol-4-ylpropan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-1-(propan-2-yl)-1H-pyrazol-4-ylpropan-1-one
• 2-amino-1-[1-(propan-2-yl)-1H-pyrazol-4-yl]propan-1-one
• EN300-1796229
• 1546227-37-5

• Inchi： 1S/C9H15N3O/c1-6(2)12-5-8(4-11-12)9(13)7(3)10/h4-7H,10H2,1-3H3
• InChI Key： WOAQBQGXRKMUGP-UHFFFAOYSA-N
• SMILES： O=C(C(C)N)C1C=NN(C=1)C(C)C

Computed Properties

• Exact Mass: 181.121512110g/mol
• Monoisotopic Mass: 181.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 60.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-amino-1-1-(propan-2-yl)-1H-pyrazol-4-ylpropan-1-one

Introduction to 2-Amino-1-(Propan-2-Yl)-1H-Pyrazol-4-Yl Propan-1-One (CAS No. 1546227-37-5)

The compound 2-amino-1-(propan-2-yl)-1H-pyrazol-4-yl propan-1-one, identified by the CAS registry number 1546227-37-5, is a fascinating molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of pyrazole derivatives, which have garnered considerable attention due to their diverse biological activities and structural versatility. The molecule's structure features a pyrazole ring substituted with an amino group at position 2 and a propanone group at position 4, along with a propan-2-yl substituent, making it a unique member of the pyrazole family.

Recent studies have highlighted the importance of pyrazole derivatives in drug discovery, particularly in the development of anti-inflammatory, antitumor, and neuroprotective agents. The pyrazole core is known for its ability to interact with various biological targets, such as enzymes, receptors, and nucleic acids, making it a valuable scaffold for medicinal chemists. The presence of the amino and propanone groups in this compound further enhances its functional diversity, potentially enabling interactions with multiple biological pathways.

In terms of synthesis, the compound can be prepared through a variety of methods, including condensation reactions involving ketones and hydrazines or via microwave-assisted synthesis for improved efficiency. These methods allow for precise control over the substitution pattern on the pyrazole ring, which is critical for optimizing biological activity. Researchers have also explored the use of green chemistry principles in synthesizing this compound, reducing environmental impact while maintaining high yields.

The pharmacological profile of 2-amino-1-(propan-2-yl)-1H-pyrazol-4-yl propan-1-one has been extensively studied in recent years. Preclinical studies have demonstrated its potent anti-inflammatory effects through inhibition of cyclooxygenase (COX) enzymes and suppression of pro-inflammatory cytokines. Additionally, this compound has shown promising results in anticancer assays, particularly against breast and colon cancer cell lines, by inducing apoptosis and inhibiting tumor growth.

The neuroprotective potential of this compound has also been investigated in models of Alzheimer's disease and stroke. Its ability to scavenge free radicals and modulate oxidative stress pathways suggests its potential as a therapeutic agent for neurodegenerative disorders. Furthermore, recent advancements in computational chemistry have enabled researchers to predict the binding affinities of this compound to various drug targets, providing insights into its mechanism of action at the molecular level.

In conclusion, CAS No. 1546227-37-5, or 2-amino-1-(propan-2-yl)-1H-pyrazol-4-y l propanone, represents a promising lead compound with diverse applications in drug discovery and development. Its unique structure, coupled with its versatile biological activities, positions it as a valuable tool for researchers in academia and industry alike. As ongoing studies continue to unravel its full potential, this compound is poised to make significant contributions to the advancement of therapeutic interventions across multiple disease areas.